Cas no 42790-41-0 ( )

structure
Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-1-azoniabicyclo[2.2.2]octane
- NSC165720
- SCHEMBL2344944
- NSC-165720
- benzylquinuclidinium
- DTXSID90329853
- 42790-41-0
-
-
- Inchi: InChI=1S/C14H20N/c1-2-4-14(5-3-1)12-15-9-6-13(7-10-15)8-11-15/h1-5,13H,6-12H2/q+1
- InChI Key: RDPBRXDVEIYBBL-UHFFFAOYSA-N
- SMILES: C1C[N+]2(CCC1CC2)CC3=CC=CC=C3
Computed Properties
- Exact Mass: 202.1597
- Monoisotopic Mass: 202.16
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 2.6
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 0
Related Literature
-
Da-Young Kang,Sunbok Lee,Jun Hyuk Moon RSC Adv., 2014,4, 32348-32352
-
Wei Li,Lei Wang,Wei Jiang Chem. Commun., 2017,53, 5527-5530
-
Yan-Ning Zhao,Shu-Ran Zhang,Wei Wang,Guang-Bo Che New J. Chem., 2018,42, 14648-14654
-
Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
-
Franciszek Sączewski,Anita Kornicka,Zdzisław Brzozowski Green Chem., 2006,8, 647-656
42790-41-0 ( ) Related Products
- 88915-26-8((1-Benzylpiperidin-4-yl)methanamine)
- 124257-62-1((1-Benzylpiperidin-3-yl)methylamine)
- 2905-56-8(1-Benzylpiperidine)
- 10328-34-4(Benzenemethanaminium,N-hexadecyl-N,N-dimethyl-)
- 1807888-02-3((3R)-3-aminodecanoic acid, trifluoroacetic acid)
- 1804827-09-5(2-Hydroxy-3-methyl-4-(trifluoromethoxy)pyridine-5-acetonitrile)
- 1838664-00-8(1H-Isoindole-1,3(2H)-dione, 4-amino-6-methyl-)
- 1235355-01-7(Dehydropinaverium Bromide)
- 1423029-31-5(Benzyl 3-aminobutanoate hydrochloride)
- 1403483-71-5(4-(4-Bromo-2-methoxyphenoxy)-1-methylpiperidine)
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
